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Introduction

DMX-129 is a novel, xanthene-based fluorescent probe designed for the sensitive and
selective detection of peroxynitrite (ONOO™) in living cells and tissues. Peroxynitrite is a highly
reactive nitrogen species (RNS) that plays a crucial role in various physiological and
pathological processes, including inflammation, neurodegeneration, and cardiovascular
diseases. As a "turn-on" fluorescent probe, DMX-129 exhibits a significant increase in
fluorescence intensity upon reaction with peroxynitrite, enabling clear visualization and
guantification of this transient molecule in biological systems. These characteristics make
DMX-129 a valuable tool for researchers in cell biology, pharmacology, and drug development
to investigate the roles of oxidative and nitrative stress in health and disease.

The core mechanism of DMX-129 involves the specific cleavage of a C=N bond by
peroxynitrite, which releases the fluorophore and results in a strong fluorescent signal.[1][2]
This high selectivity allows for the precise detection of peroxynitrite with minimal interference
from other reactive oxygen and nitrogen species.[1][2]
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Quantitative Data Summary

The performance of DMX-129 as a fluorescent probe for peroxynitrite has been characterized

by its sensitivity, linearity, and selectivity. The following tables summarize the key quantitative

parameters of DMX-129.

Table 1: Spectroscopic and Performance Characteristics of DMX-129

Parameter Value Reference
Excitation Wavelength (max) ~488 nm [1][2]
Emission Wavelength (max) ~525 nm [11[2]
Detection Limit 37 nM [1][2]
Linear Range 0-9 UM [1][2]
Response Time < 3 seconds [2]
Table 2: Selectivity of DMX-129

Interfering Species Fluorescence Response Reference
Peroxynitrite (ONOO™) Strong Increase [11[2]

Nitric Oxide (NO) Negligible [1112]
Superoxide (027) Negligible [1][2]
Hydrogen Peroxide (H2032) Negligible [1112]
Hypochlorite (OCI-) Negligible [11[2]

Signaling Pathway and Detection Mechanism

DMX-129 is not directly involved in a signaling pathway but rather serves as an indicator of a

downstream effector molecule, peroxynitrite, which is formed from the reaction of nitric oxide

(NO) and superoxide (Oz7). The generation of these precursors can be initiated by various

signaling cascades, often associated with inflammation and cellular stress.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15618236?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/35439675/
https://pubmed.ncbi.nlm.nih.gov/35439675/
https://www.researchgate.net/publication/359951147_A_xanthene-based_fluorescent_probe_for_detection_of_peroxynitrite_in_living_cells_and_zebrafish
https://www.benchchem.com/product/b15618236/docs#application-notes-and-protocols-for-dmx-129-in-immunofluorescence-staining
https://www.benchchem.com/product/b15618236/docs#application-notes-and-protocols-for-dmx-129-in-immunofluorescence-staining
https://www.benchchem.com/product/b15618236/docs#application-notes-and-protocols-for-dmx-129-in-immunofluorescence-staining
https://www.benchchem.com/product/b15618236/docs#application-notes-and-protocols-for-dmx-129-in-immunofluorescence-staining
https://www.benchchem.com/product/b15618236?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618236?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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